Cas no 1401311-25-8 (2-Pyridineacetic acid, 4-chloro-, 1,1-dimethylethyl ester)

• Product Name: 2-Pyridineacetic acid, 4-chloro-, 1,1-dimethylethyl ester
• CAS No: 1401311-25-8
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 2137717
• Update Time: 2023-08-04

2-Pyridineacetic acid, 4-chloro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• (4-chloro-pyridin-2-yl)-acetic acid tert-butyl ester
• tert-butyl 2-(4-chloropyridin-2-yl)acetate
• 2-Pyridineacetic acid, 4-chloro-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H14ClNO2/c1-11(2,3)15-10(14)7-9-6-8(12)4-5-13-9/h4-6H,7H2,1-3H3
• InChI Key： MSXXWJLSXBNAOG-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)CC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Topological Polar Surface Area: 39.2